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Compound of Interest

3-Fluoro-5-formylphenylboronic
Compound Name: d
aci

Cat. No.: B112473

For researchers, scientists, and professionals in drug development, the Petasis and Chan-Lam
reactions represent powerful tools for the synthesis of complex amines and aryl ethers,
respectively. These reactions are valued for their broad substrate scope and operational
simplicity. This document provides detailed application notes and protocols for both reactions,
with a focus on their experimental conditions to facilitate their successful implementation in a
laboratory setting.

Petasis Borono-Mannich Reaction: An Overview

The Petasis reaction is a versatile multicomponent reaction that involves an amine, a carbonyl
compound, and a vinyl- or aryl-boronic acid to produce substituted amines.[1][2][3] A key
advantage of this reaction is its ability to be performed under mild, often catalyst-free
conditions, and it does not typically require anhydrous or inert atmospheres.[2] The reaction is
believed to proceed through the formation of an iminium ion from the amine and carbonyl,
followed by the addition of the organoboronic acid.[1]

Comparative Summary of Petasis Reaction Conditions

The operational parameters for the Petasis reaction can be adapted for a wide range of
substrates. The following table summarizes typical experimental conditions.
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Parameter

Typical Conditions &
Reagents

Notes

Boronic Acids

Arylboronic acids, Vinylboronic

acids, Alkylboronic acids

Electron-rich and electron-
deficient aryl and vinyl boronic
acids are well-tolerated.[1]
Alkylboronic acids can also be
used, sometimes requiring
specific conditions like
photoirradiation.[4][5]

Primary and secondary

A broad range of amines can

be employed.[3] Sterically

Amines ] . ) ] ) )
amines, anilines, hydrazines hindered primary amines are
also suitable.[3]
The presence of a hydroxyl or
] carboxylic acid group near the
Aldehydes (especially o- .
) carbonyl can facilitate the
Carbonyls hydroxy aldehydes), glyoxylic )
” reaction.[1] Unprotected
aci
carbohydrates can also serve
as the carbonyl component.[2]
] The choice of solvent can
Dichloromethane (DCM), _ _
influence reaction rates and
Ethanol, Toluene, ]
Solvents ) yields.[3][6][7] Water can be an
Hexafluoroisopropanol (HFIP), , .
effective and environmentally
Water .
friendly solvent.[7]
Many reactions proceed
efficiently at room temperature.
Temperature Room temperature to 80 °C [2][3] In some cases, heating
may be required to drive the
reaction to completion.[8]
Catalysts Often catalyst-free. Chiral The classic Petasis reaction is

catalysts (e.g., BINOL,
VAPOL) for asymmetric

synthesis. Lewis acids (e.g.,

catalyst-free.[1] Asymmetric
variants often employ chiral

organocatalysts.[1]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.mdpi.com/2073-4344/13/6/1022
https://pmc.ncbi.nlm.nih.gov/articles/PMC11815978/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/65eba57d66c138172994ed07/original/a-general-three-component-alkyl-petasis-boron-mannich-reaction.pdf
https://www.organic-chemistry.org/namedreactions/petasis-reaction.shtm
https://www.organic-chemistry.org/namedreactions/petasis-reaction.shtm
https://www.mdpi.com/2073-4344/13/6/1022
https://en.wikipedia.org/wiki/Petasis_reaction
https://www.organic-chemistry.org/namedreactions/petasis-reaction.shtm
https://pubs.acs.org/doi/full/10.1021/acsomega.2c06585
https://pubs.acs.org/doi/10.1021/ed200509q
https://pubs.acs.org/doi/10.1021/ed200509q
https://en.wikipedia.org/wiki/Petasis_reaction
https://www.organic-chemistry.org/namedreactions/petasis-reaction.shtm
https://www.mdpi.com/1420-3049/28/24/8032
https://www.mdpi.com/2073-4344/13/6/1022
https://www.mdpi.com/2073-4344/13/6/1022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

La(OTf)s) or transition metals

(e.g., Palladium) can be used.

Chan-Lam Coupling: An Overview

The Chan-Lam coupling, also known as the Chan-Evans-Lam coupling, is a copper-catalyzed
cross-coupling reaction between an aryl boronic acid and an amine or an alcohol to form
secondary aryl amines or aryl ethers.[9][10] A significant advantage of this reaction is that it can
be performed in the presence of air and at room temperature, making it a more user-friendly
alternative to other cross-coupling methods like the Buchwald-Hartwig amination.[9][10] The
reaction mechanism is thought to involve the formation of a copper(lll) intermediate, which then
undergoes reductive elimination to form the C-N or C-O bond.[10]

Comparative Summary of Chan-Lam Coupling
Conditions

The success of the Chan-Lam coupling is highly dependent on the choice of catalyst, base,
and solvent. The following table provides a summary of common experimental parameters.
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Parameter

Typical Conditions &
Reagents

Notes

Boronic Acids

Arylboronic acids,

Heteroarylboronic acids

A wide variety of arylboronic
acids with both electron-
donating and electron-
withdrawing substituents are

suitable.

Nucleophiles

Amines (primary, secondary),
Anilines, Alcohols, Phenols,
Amides, Imides, Carbamates,

Sulfonamides

The reaction has a broad
scope with respect to the N-H
or O-H containing coupling
partner.[9][11]

Copper Source

Copper(ll) acetate (Cu(OAc)2),
Copper(l) iodide (Cul),
Copper(ll) triflate (Cu(OTf)2)

Copper(ll) acetate is a
commonly used and

inexpensive catalyst.[9]

Pyridine, N,N,N',N'-

Tetramethylethylenediamine

While some reactions proceed

without a ligand, the addition of

Ligands ) a ligand can often improve the
(TMEDA), various N- and O- _ o
_ reaction outcome. Pyridine is a
based ligands ]
common choice.[10]
Pyridine, Triethylamine (EtsN),
Diisopropylethylamine
Propy .y A base is typically required to
Base (DIPEA), Sodium carbonate - ]
) facilitate the reaction.[9]
(Na2CO0:s), Potassium
carbonate (K2COs)
Dichloromethane (DCM), )
The choice of solvent can
Toluene, Methanol (MeOH), o )
Solvents o ) significantly impact the
Acetonitrile (MeCN), Dimethyl )
_ reaction.[9]
sulfoxide (DMSO)
Many couplings can be
performed at room
Temperature Room temperature to 120 °C temperature, though heating is
sometimes necessary for less
reactive substrates.[9][10]
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The reaction is often run open
to the air, as oxygen can act as

Atmosphere Air, Oxygen the terminal oxidant to
regenerate the active copper
catalyst.[9][11]

Experimental Protocols
Protocol 1: A General Procedure for the Petasis
Reaction

This protocol describes the synthesis of an allylated tertiary amine.[6]

Materials:

Primary or secondary amine (1.0 equiv)

Aldehyde (1.2 equiv)

Boronic acid (1.2 equiv)

Hexafluoro-2-propanol (HFIP) (to make a 0.1 M solution)

3 A Molecular sieves

Procedure:

e To avial, add the amine (1.0 equiv), aldehyde (1.2 equiv), and boronic acid (1.2 equiv).

e Add enough hexafluoro-2-propanol (HFIP) to achieve a 0.1 M concentration of the limiting
reagent.

« Add 3 A molecular sieves to the mixture.
« Stir the reaction mixture at room temperature.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).
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e Upon completion, evaporate the solvent under reduced pressure.

» Purify the resulting residue by flash column chromatography on silica gel to obtain the
desired product.

Protocol 2: A General Procedure for the Chan-Lam N-
Arylation

This protocol outlines a typical procedure for the N-arylation of an amine with an aryl boronic
acid.[12]

Materials:

e Amine (e.g., aniline, 1.0 equiv)

Arylboronic acid (1.5 - 2.0 equiv)

Copper(ll) acetate (Cu(OAc)2) (10 mol% - 1.0 equiv)

Base (e.g., pyridine or triethylamine, 2.0 equiv)

Solvent (e.g., dichloromethane or methanol)

Procedure:

In a flask, dissolve the amine (1.0 equiv) and the arylboronic acid (1.5 - 2.0 equiv) in the
chosen solvent.

o Add the copper(ll) acetate catalyst and the base.
 Stir the reaction mixture vigorously at room temperature and open to the air.

e Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from a few hours to
48 hours.

e Once the reaction is complete, dilute the mixture with an organic solvent such as ethyl
acetate.
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e Wash the organic layer with water and then with brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to afford the desired
N-arylated product.

Visualizing the Workflows

To better understand the operational flow and the key components of these reactions, the
following diagrams are provided.
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A generalized workflow for the Petasis reaction.
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A generalized workflow for the Chan-Lam coupling.
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A comparison of the key components of the Petasis and Chan-Lam reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chan-lam-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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